Cas no 2580217-32-7 (3,3-Difluorocyclopentane-1-sulfonamide)

• Product Name: 3,3-Difluorocyclopentane-1-sulfonamide
• CAS No: 2580217-32-7
• MF: C₅H₉F₂NO₂S
• MW: 185.192267179489
• CID: 5882178
• PubChem ID: 165894849
• Update Time: 2025-11-01

3,3-Difluorocyclopentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocyclopentane-1-sulfonamide
• 2580217-32-7
• EN300-6898042
• 3,3-Difluorocyclopentane-1-sulfonamide

• Inchi： 1S/C5H9F2NO2S/c6-5(7)2-1-4(3-5)11(8,9)10/h4H,1-3H2,(H2,8,9,10)
• InChI Key： NZBDBWDOIYDIJE-UHFFFAOYSA-N
• SMILES： S(C1CCC(C1)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 185.03220603g/mol
• Monoisotopic Mass: 185.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3-Difluorocyclopentane-1-sulfonamide

Comprehensive Overview of 3,3-Difluorocyclopentane-1-sulfonamide (CAS No. 2580217-32-7)

3,3-Difluorocyclopentane-1-sulfonamide (CAS No. 2580217-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This sulfonamide derivative, characterized by a cyclopentane ring with difluorinated substitutions, exhibits remarkable potential in drug discovery and material science. Researchers and industry professionals frequently search for terms like "3,3-Difluorocyclopentane-1-sulfonamide synthesis", "CAS 2580217-32-7 applications", and "sulfonamide derivatives in medicine", reflecting the growing interest in this compound.

The molecular structure of 3,3-Difluorocyclopentane-1-sulfonamide combines the stability of a cyclopentane backbone with the electronegative influence of fluorine atoms, enhancing its reactivity and binding affinity. This makes it a valuable intermediate in the development of novel therapeutic agents, particularly in targeting enzymes and receptors. Recent studies highlight its role in modulating biological pathways, aligning with trending topics such as "precision medicine" and "small-molecule drug design". The compound's sulfonamide group further contributes to its versatility, enabling interactions with proteins and biomolecules.

In the context of green chemistry and sustainable synthesis, 3,3-Difluorocyclopentane-1-sulfonamide has been explored for its potential in eco-friendly catalytic processes. Searches for "fluorinated compounds in sustainable chemistry" and "CAS 2580217-32-7 environmental impact" underscore the demand for environmentally benign alternatives. The compound's stability under various conditions also makes it a candidate for advanced material applications, such as polymer additives or coatings, resonating with queries like "high-performance materials 2024".

From a commercial perspective, 3,3-Difluorocyclopentane-1-sulfonamide is gaining traction in custom synthesis and contract manufacturing. Companies seeking "high-purity sulfonamide suppliers" or "CAS 2580217-32-7 bulk availability" often prioritize this compound for its scalability and reproducibility. Analytical techniques like NMR and HPLC are critical for quality control, addressing common search terms such as "sulfonamide characterization methods". Regulatory compliance, including REACH and FDA guidelines, further ensures its safe utilization across industries.

Future research directions for 3,3-Difluorocyclopentane-1-sulfonamide may focus on its integration into AI-driven drug discovery platforms, a hot topic in 2024. Keywords like "machine learning in chemical synthesis" and "CAS 2580217-32-7 computational modeling" reflect this intersection of chemistry and technology. Additionally, its potential in bioconjugation and proteomics aligns with the rising demand for "next-generation diagnostics" and "targeted therapies".

In summary, 3,3-Difluorocyclopentane-1-sulfonamide (CAS No. 2580217-32-7) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its relevance to contemporary research trends and commercial needs ensures its continued prominence in scientific discourse.